Cas no 857488-98-3 (3-Nitro-4-sulfamoylbenzamide)

• Product Name: 3-Nitro-4-sulfamoylbenzamide
• CAS No: 857488-98-3
• MF: C₇H₇N₃O₅S
• MW: 245.212579965591
• CID: 4672971
• PubChem ID: 61728427
• Update Time: 2025-05-19

3-Nitro-4-sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-sulfamoylbenzamide
• NE45010
• BC6225584
• Z1436472949
• 3-Nitro-4-sulfamoylbenzamide

• Inchi： 1S/C7H7N3O5S/c8-7(11)4-1-2-6(16(9,14)15)5(3-4)10(12)13/h1-3H,(H2,8,11)(H2,9,14,15)
• InChI Key： GNUWTGFHHFWNRZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(N)=O)=CC=1[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: -0.8
• Topological Polar Surface Area: 157

Additional information on 3-Nitro-4-sulfamoylbenzamide

Comprehensive Overview of 3-Nitro-4-sulfamoylbenzamide (CAS No. 857488-98-3): Properties, Applications, and Research Insights

3-Nitro-4-sulfamoylbenzamide (CAS No. 857488-98-3) is a specialized organic compound with a unique molecular structure, combining nitro and sulfamoyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its chemical formula and molecular weight make it suitable for synthesizing derivatives with tailored properties, addressing modern challenges in drug discovery and material science.

In recent years, the demand for nitrobenzamide derivatives has surged, driven by their role in developing enzyme inhibitors and antimicrobial agents. Researchers frequently search for "3-Nitro-4-sulfamoylbenzamide synthesis" or "CAS 857488-98-3 applications," reflecting its relevance in optimizing structure-activity relationships (SAR). The compound's sulfonamide group is particularly noteworthy, as it mimics biological motifs found in FDA-approved drugs, enhancing its appeal for medicinal chemistry projects.

From a technical perspective, 857488-98-3 exhibits moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, facilitating its use in high-throughput screening assays. Its nitro group offers opportunities for further functionalization, enabling the creation of libraries for hit-to-lead optimization. These features align with current trends in fragment-based drug design, where researchers prioritize modular building blocks.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in catalytic reduction methods for nitro groups aim to minimize waste, addressing queries like "sustainable synthesis of nitrobenzamides." Additionally, computational tools such as molecular docking and QSAR modeling leverage 3-Nitro-4-sulfamoylbenzamide's scaffold to predict bioactivity, reducing reliance on resource-intensive trials.

Industrially, CAS 857488-98-3 serves as a precursor for photoactive materials and specialty coatings, capitalizing on its UV absorption characteristics. Patent analyses reveal growing interest in its incorporation into electronic materials, particularly for organic semiconductors. This multidisciplinary utility underscores why search terms like "nitro-sulfamoylbenzamide derivatives in electronics" are gaining traction.

Quality control protocols for 857488-98-3 emphasize HPLC purity analysis and spectroscopic validation (FTIR, NMR), ensuring batch consistency for research applications. Regulatory-compliant documentation, including COA (Certificate of Analysis), is critical for laboratories requiring traceability, as highlighted by frequent searches for "3-Nitro-4-sulfamoylbenzamide supplier specifications."

In conclusion, 3-Nitro-4-sulfamoylbenzamide (CAS No. 857488-98-3) represents a convergence of synthetic versatility and practical applicability. Its dual functionality bridges gaps between small-molecule therapeutics and advanced material engineering, making it a compelling subject for ongoing scientific inquiry. As innovation accelerates, this compound will likely remain pivotal in addressing both fundamental and applied research questions.